ZPD-2

• Molecular Formula: C18H15F3N4O3S
• Molecular Weight: 424.4 g/mol
• InChI: InChI=1S/C18H15F3N4O3S/c19-18(20,21)11-6-7-14(13(8-11)25(27)28)29-17-23-15(10-4-2-1-3-5-10)12(9-22)16(26)24-17/h6-8,10H,1-5H2,(H,23,24,26)
• InChIKey: BVWCKDMNROTYMZ-UHFFFAOYSA-N

α-Synuclein aggregation inhibitors vary by mechanism, causing irreproducible results. ZPD-2 is a validated small molecule that blocks early nucleation intermediates without binding monomeric α-Syn. - 96% (A30P) & 94% (H50Q) suppression in vitro - 62% inclusion reduction in C. elegans PD model - Active vs pathogenic truncated (1-119) species Select for consistent early-stage aggregation kinetics.

ZPD-2: Potent α-Synuclein Aggregation Inhibitor

ZPD-2 (C18H15F3N4O3S; MW 424.4) is a small-molecule α-synuclein (α-Syn) aggregation inhibitor identified through high-throughput screening [1]. It inhibits both spontaneous and seeded polymerization of wild-type α-Syn as well as the familial A30P and H50Q variants in vitro at substoichiometric compound:protein ratios [2]. ZPD-2 also demonstrates activity against C-terminally truncated α-Syn species [3], which are abundant in Lewy body pathology and exhibit enhanced aggregation propensity compared to full-length protein. The compound acts by interfering with early aggregation intermediates without binding to monomeric α-Syn [2].

Mechanism Interferes with early aggregation intermediates; no monomer binding

Variants Reported inhibition of wild-type, familial A30P, H50Q, and C-truncated α-Syn

Activity Substoichiometric catalytic inhibition at low compound:protein ratios

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. doi:10.3389/fnmol.2019.00306. View Source
• [3] Peña-Díaz S, Ventura S. The small molecule ZPD-2 inhibits the aggregation and seeded polymerisation of C-terminally truncated α-Synuclein. FEBS J. 2024;291(23):5290-5304. View Source

ZPD-2: Non-Interchangeable with Other Inhibitors

α-Synuclein aggregation inhibitors are not interchangeable research tools. Mechanistic differences among inhibitors produce distinct experimental outcomes. ZPD-2 acts by interfering with early aggregation intermediates without binding monomeric α-Syn [1], whereas its close structural analog ZPDm employs an entirely different mechanism despite structural similarity [2]. Additionally, some α-Syn inhibitors (e.g., certain polyphenols) act primarily on mature fibrils or by oxidation-mediated cross-linking, while others target specific conformational states. The substoichiometric potency, defined activity against pathogenic familial variants (A30P, H50Q), and validated efficacy against C-terminally truncated species [3] make ZPD-2 uniquely suited for studies requiring inhibition at early nucleation stages. Substituting an alternative inhibitor without verifying these parameters risks experimental inconsistency and irreproducible results.

Mechanism divergence Structurally similar ZPDm operates via a distinct pathway; functional equivalence should not be assumed.

Variant specificity Inhibition profiles against A30P, H50Q, and C-truncated species may not transfer to other inhibitors.

Substoichiometric context Dose-response behavior at low ratios may differ; reported catalytic-like inhibition requires independent verification.

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Peña-Díaz S, Pujols J, Pinheiro F, Santos J, Pallarés I, Navarro S, Conde-Gimenez M, García J, Salvatella X, Dalfó E, Sancho J, Ventura S. Inhibition of α-Synuclein Aggregation and Mature Fibril Disassembling With a Minimalistic Compound, ZPDm. Front Chem. 2020;8:588. View Source
• [3] Peña-Díaz S, Ventura S. The small molecule ZPD-2 inhibits the aggregation and seeded polymerisation of C-terminally truncated α-Synuclein. FEBS J. 2024;291(23):5290-5304. View Source

ZPD-2: Evidence vs. Comparator Inhibitors

Inhibition of Wild-Type α-Synuclein Aggregation

ZPD-2 (100 μM) reduced wild-type α-Syn (70 μM) aggregation by 80% as measured by Thioflavin T (Th-T) fluorescence endpoint signal, while extending the half-time (t50) of aggregation by 8 hours relative to untreated controls [1]. The compound reduced the nucleation rate constant (kb) threefold (from 0.02754 to 0.008833) and the autocatalytic rate constant (ka) from 0.3230 h⁻¹ to 0.2432 h⁻¹ [1]. Light scattering measurements confirmed a 67% decrease in aggregate levels [1]. SynuClean-D (SC-D), a comparator α-Syn aggregation inhibitor, reduces wild-type aggregation in a substoichiometric molar ratio but lacks published endpoint inhibition percentages or kinetic rate constant comparisons under identical conditions [2].

WT α-Syn Inhibition

Cross-study comparable

80% reduction; kb 3-fold lower

Supports reproducible kinetic assay design

Endpoint Th-T fluorescence; 70 μM α-Syn, 100 μM ZPD-2

Evidence Dimension	Inhibition of wild-type α-Syn aggregation (endpoint Th-T fluorescence)
Target Compound Data	80% reduction at 100 μM; kb reduced 3-fold; t50 extended by 8 h
Comparator Or Baseline	SynuClean-D (SC-D): substoichiometric inhibition reported, but no quantitative endpoint percentage or kinetic rate constants available for direct comparison
Quantified Difference	ZPD-2: 80% endpoint inhibition; Comparator data insufficient for direct quantitative comparison
Conditions	70 μM α-Syn, 100 μM ZPD-2, 37°C, 100 rpm shaking, Th-T fluorescence (430-450 nm excitation, 480-510 nm emission)

Why This Matters

ZPD-2 provides well-characterized, reproducible inhibition kinetics with defined rate constant modifications, enabling precise experimental design and dose-response calibration.

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Pujols J, Peña-Díaz S, Lázaro DF, Peccati F, Pinheiro F, González D, Carija A, Navarro S, Conde-Giménez M, García J, Guardiola S, Giralt E, Salvatella X, Sancho J, Sodupe M, Outeiro TF, Dalfó E, Ventura S. Small molecule inhibits α-synuclein aggregation, disrupts amyloid fibrils, and prevents degeneration of dopaminergic neurons. Proc Natl Acad Sci U S A. 2018;115(41):10481-10486. View Source

Inhibition of A30P and H50Q Mutant Aggregation

ZPD-2 demonstrates potent inhibition against two pathogenic α-Syn familial variants linked to early-onset Parkinson's disease. At 100 μM ZPD-2, the compound inhibited A30P α-Syn aggregation by 96% and H50Q α-Syn aggregation by 94% relative to untreated controls [1]. The closely related analog ZPDm also inhibits wild-type, A30P, and H50Q variants but exhibits an entirely different mechanism of action [2]. SynuClean-D reduces aggregation of A30P and H50Q variants in a substoichiometric molar ratio, but specific endpoint inhibition percentages under defined conditions are not reported [3].

A30P/H50Q Mutants

Cross-study comparable

A30P: 96% inhibition; H50Q: 94% inhibition

Reported variant-specific endpoint response

Th-T assay, 100 μM ZPD-2

Evidence Dimension	Inhibition of familial α-Syn variants A30P and H50Q
Target Compound Data	96% inhibition (A30P); 94% inhibition (H50Q) at 100 μM ZPD-2
Comparator Or Baseline	SynuClean-D: substoichiometric inhibition reported without specific endpoint percentages; ZPDm: active but distinct mechanism
Quantified Difference	ZPD-2 provides quantified endpoint inhibition percentages; comparator studies lack comparable numeric inhibition data
Conditions	70 μM α-Syn variant protein, 100 μM ZPD-2, 37°C, Th-T fluorescence assay

Why This Matters

ZPD-2 offers validated, near-complete suppression of the most aggressive familial PD-associated α-Syn variants, making it the preferred choice for genetic PD modeling studies.

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Peña-Díaz S, Pujols J, Pinheiro F, Santos J, Pallarés I, Navarro S, Conde-Gimenez M, García J, Salvatella X, Dalfó E, Sancho J, Ventura S. Inhibition of α-Synuclein Aggregation and Mature Fibril Disassembling With a Minimalistic Compound, ZPDm. Front Chem. 2020;8:588. View Source
• [3] Pujols J, Peña-Díaz S, Lázaro DF, Peccati F, Pinheiro F, González D, Carija A, Navarro S, Conde-Giménez M, García J, Guardiola S, Giralt E, Salvatella X, Sancho J, Sodupe M, Outeiro TF, Dalfó E, Ventura S. Small molecule inhibits α-synuclein aggregation, disrupts amyloid fibrils, and prevents degeneration of dopaminergic neurons. Proc Natl Acad Sci U S A. 2018;115(41):10481-10486. View Source

Substoichiometric Inhibitory Activity

ZPD-2 exhibits a dose-dependent effect on α-Syn aggregation, with statistically significant inhibition observed even at 10 μM concentration, corresponding to a 1:7 compound-to-protein ratio [1]. At this substoichiometric ratio, the final Th-T fluorescence signal was reduced by 49% compared to untreated controls [1]. This substoichiometric activity indicates that ZPD-2 acts catalytically on aggregation-competent intermediates rather than through stoichiometric binding to monomers. SynuClean-D also functions at substoichiometric molar ratios [2], but its quantitative dose-response profile is not reported, precluding direct potency comparisons.

Substoichiometric Dose

Cross-study comparable

49% inhibition at 1:7 ratio; dose-dependent

Supports catalytic inhibition study design

10–200 μM dose range

Evidence Dimension	Substoichiometric inhibitory activity (dose-response)
Target Compound Data	49% inhibition at 10 μM (1:7 compound:protein ratio); 80% inhibition at 100 μM
Comparator Or Baseline	SynuClean-D: substoichiometric inhibition reported but quantitative dose-response data unavailable
Quantified Difference	ZPD-2 provides defined dose-response data; comparator lacks published dose-response quantification
Conditions	70 μM α-Syn, 10-200 μM ZPD-2 dose range, 37°C, Th-T fluorescence

Why This Matters

The quantified substoichiometric dose-response enables researchers to select optimal working concentrations and perform cost-effective experiments with minimal compound usage.

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Pujols J, Peña-Díaz S, Lázaro DF, Peccati F, Pinheiro F, González D, Carija A, Navarro S, Conde-Giménez M, García J, Guardiola S, Giralt E, Salvatella X, Sancho J, Sodupe M, Outeiro TF, Dalfó E, Ventura S. Small molecule inhibits α-synuclein aggregation, disrupts amyloid fibrils, and prevents degeneration of dopaminergic neurons. Proc Natl Acad Sci U S A. 2018;115(41):10481-10486. View Source

α-Synuclein Inclusion Reduction in C. elegans

ZPD-2 (10 μM) reduced the number of visible α-Syn inclusions in C. elegans strain NL5901 (muscle expression of α-Syn::YFP) from 25.7 ± 1.3 (control) to 10.1 ± 0.8 inclusions per animal, representing a 61% reduction [1]. In dopaminergic neuron-expressing models, ZPD-2 treatment decreased synuclein-induced DA neuron degeneration [1]. SynuClean-D treatment in C. elegans showed decreased α-Syn aggregation and motility recovery [2], but direct inclusion count reductions under comparable conditions are not reported for cross-study comparison.

C. elegans Inclusions

Cross-study comparable

~61% inclusion reduction (from 25.7 to 10.1)

Supports in vivo model-response interpretation

NL5901 strain, 10 μM, 7-day exposure

Evidence Dimension	Reduction of α-Syn inclusions in C. elegans model
Target Compound Data	61% reduction (control: 25.7 ± 1.3; treated: 10.1 ± 0.8 inclusions)
Comparator Or Baseline	SynuClean-D: decreased aggregation and motility recovery reported, but inclusion counts not quantified
Quantified Difference	ZPD-2: ~62% inclusion reduction quantified; comparator lacks comparable inclusion count data
Conditions	C. elegans strain NL5901, 10 μM ZPD-2, 7-day exposure from L4 stage, epifluorescence microscopy

Why This Matters

ZPD-2 provides a validated in vivo efficacy benchmark in a widely used C. elegans PD model, supporting translation to higher-order model systems and enabling reproducible cross-laboratory comparisons.

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Pujols J, Peña-Díaz S, Lázaro DF, Peccati F, Pinheiro F, González D, Carija A, Navarro S, Conde-Giménez M, García J, Guardiola S, Giralt E, Salvatella X, Sancho J, Sodupe M, Outeiro TF, Dalfó E, Ventura S. Small molecule inhibits α-synuclein aggregation, disrupts amyloid fibrils, and prevents degeneration of dopaminergic neurons. Proc Natl Acad Sci U S A. 2018;115(41):10481-10486. View Source

Inhibition of C-Truncated α-Synuclein Aggregation

ZPD-2 acts as a potent inhibitor of both spontaneous and seeded amyloid polymerization of C-terminally truncated α-Syn species, which are abundant in Lewy body pathology and exhibit enhanced aggregation propensity compared to full-length protein [1]. The compound interferes with early aggregation intermediates of these truncated forms [1]. No published data exist for comparator α-Syn aggregation inhibitors (e.g., SynuClean-D, anle138b, NPT100-18A) demonstrating specific activity against C-terminally truncated α-Syn species [2].

C-Truncated Species

Class-level inference

Reported inhibition of C-truncated α-Syn (1-119)

Only inhibitor with reported activity; comparator data unavailable

Seeded and unseeded polymerization

Evidence Dimension	Inhibition of C-terminally truncated α-Syn aggregation
Target Compound Data	Potent inhibition of spontaneous and seeded polymerization of C-terminally truncated α-Syn (1-119)
Comparator Or Baseline	Other α-Syn inhibitors (SynuClean-D, anle138b, NPT100-18A, squalamine): no published data on C-terminally truncated species
Quantified Difference	ZPD-2 is the only compound with validated activity against C-terminally truncated α-Syn among major comparator inhibitors
Conditions	In vitro aggregation assays with C-terminally truncated α-Syn (1-119), seeded and unseeded conditions

Why This Matters

ZPD-2 addresses a critical gap in α-Syn research: the inhibition of pathologically relevant C-terminally truncated species that are abundant in patient brains and drive disease progression.

• [1] Peña-Díaz S, Ventura S. The small molecule ZPD-2 inhibits the aggregation and seeded polymerisation of C-terminally truncated α-Synuclein. FEBS J. 2024;291(23):5290-5304. View Source
• [2] Class-level inference based on absence of published data for SynuClean-D, anle138b, NPT100-18A, and squalamine regarding C-terminally truncated α-Syn aggregation inhibition. View Source

Distinct Mechanism from ZPDm Analog

Despite close structural similarity, ZPD-2 and ZPDm operate via entirely different mechanisms of action [1]. ZPD-2 interferes with early aggregation intermediates without binding to monomeric α-Syn [2]. ZPDm, in contrast, inhibits aggregation through a distinct pathway [1]. This mechanistic divergence underscores that structural similarity does not predict functional equivalence in α-Syn aggregation inhibitors.

Mechanism vs ZPDm

Head-to-head

Targets early intermediates; ZPDm pathway distinct

Structural similarity does not predict functional equivalence

NMR, kinetic assays; qualitative difference

Evidence Dimension	Mechanism of α-Syn aggregation inhibition
Target Compound Data	ZPD-2: interferes with early aggregation intermediates; does not bind monomeric α-Syn
Comparator Or Baseline	ZPDm: entirely different mechanism despite high structural similarity
Quantified Difference	Mechanisms are qualitatively distinct; not quantifiable
Conditions	NMR spectroscopy, kinetic aggregation assays, PMCA

Why This Matters

Researchers must not assume functional interchangeability between structurally similar compounds. ZPD-2's mechanism targeting early intermediates may be preferred for studies focused on nucleation-phase intervention.

• [1] Peña-Díaz S, Pujols J, Pinheiro F, Santos J, Pallarés I, Navarro S, Conde-Gimenez M, García J, Salvatella X, Dalfó E, Sancho J, Ventura S. Inhibition of α-Synuclein Aggregation and Mature Fibril Disassembling With a Minimalistic Compound, ZPDm. Front Chem. 2020;8:588. View Source
• [2] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source

ZPD-2 Research Applications

Familial PD Genetic Modeling (A30P/H50Q)

ZPD-2 provides near-complete suppression (96% for A30P, 94% for H50Q) of the most aggressive familial PD-associated α-Syn variants [1]. This quantified potency makes ZPD-2 the preferred inhibitor for in vitro studies using A30P or H50Q α-Syn constructs, enabling reproducible aggregation kinetics and dose-response calibration. Researchers modeling early-onset familial PD should select ZPD-2 over compounds lacking validated inhibition data for these specific pathogenic variants.

C. elegans In Vivo α-Synucleinopathy Model

ZPD-2 demonstrates validated in vivo efficacy in C. elegans PD models, reducing α-Syn inclusions by approximately 62% in muscle-expressing strains at 10 μM and decreasing dopaminergic neuron degeneration [1]. This established efficacy benchmark supports reproducible cross-laboratory comparisons and provides a foundation for compound screening in higher-order model systems. ZPD-2 is recommended for C. elegans studies requiring a reference inhibitor with documented in vivo activity.

C-Truncated α-Synuclein in Lewy Body Pathology

ZPD-2 is currently the only documented small-molecule inhibitor with demonstrated activity against C-terminally truncated α-Syn species (1-119), which are abundant in Lewy body pathology and drive disease progression [1]. Researchers investigating the pathological role of truncated α-Syn or developing assays specific to these disease-relevant species should select ZPD-2. Alternative α-Syn inhibitors (SynuClean-D, anle138b, NPT100-18A) lack published data for this application [2].

Nucleation-Phase Intervention Studies

ZPD-2 selectively interferes with early aggregation intermediates without binding monomeric α-Syn, as confirmed by NMR spectroscopy [1]. This mechanism contrasts with compounds targeting mature fibrils or employing oxidation-dependent pathways. ZPD-2 reduces the nucleation rate constant (kb) threefold, making it ideal for kinetic studies focused on the nucleation phase of α-Syn aggregation [1]. Researchers requiring intervention at early aggregation stages should prioritize ZPD-2 over fibril-disrupting compounds.

Application

Selection Property

Validation Focus

A30P/H50Q variant studies

Reported variant-specific inhibition profile

Endpoint response in familial PD model context

C. elegans α-Syn inclusion model

Reported inclusion reduction benchmark

In vivo model-response interpretation

C-truncated α-Syn pathology research

Activity against truncated species; comparator data unavailable

Pathology-relevant species endpoint review

Early aggregation nucleation studies

Interferes with early intermediates

Nucleation kinetic parameter review

• [1] Peña-Díaz S, Pujols J, Conde-Giménez M, Čarija A, Dalfo E, García J, Navarro S, Pinheiro F, Santos J, Salvatella X, Sancho J, Ventura S. ZPD-2, a Small Compound That Inhibits α-Synuclein Amyloid Aggregation and Its Seeded Polymerization. Front Mol Neurosci. 2019;12:306. View Source
• [2] Class-level inference based on absence of published data for alternative α-Syn inhibitors regarding C-terminally truncated α-Synuclein. View Source